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Compound of Interest

Compound Name: (1,1-Difluoroethyl)benzene

Cat. No.: B1337320

An In-depth Technical Guide on the Physical Properties of (1,1-Difluoroethyl)benzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
(1,1-Difluoroethyl)benzene (CAS No: 657-35-2). The information is compiled from various
chemical databases and scientific literature to aid in research, development, and quality control
processes. This document includes a summary of quantitative data, detailed experimental
protocols for property determination, and a workflow diagram illustrating the characterization
process.

Core Physical Properties

(1,1-Difluoroethyl)benzene is a colorless liquid at room temperature.[1] It is characterized by
the presence of a benzene ring substituted with a 1,1-difluoroethyl group.[1] This structural
feature significantly influences its physical and chemical properties, such as its volatility.[1] It is
generally insoluble in water but soluble in common organic solvents.[1]

Quantitative Data Summary

The following table summarizes the available quantitative physical property data for (1,1-
Difluoroethyl)benzene.
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Physical Property Value Source
Molecular Formula CsHsF2 [2]
Molecular Weight 142.15 g/mol [2]
Boiling Point 146.978 °C at 760 mmHg [3]
Melting Point Not available [4]
Density Not available [4]
Refractive Index 1.446 (Calculated) [5]

5.72 mmHg at 25°C
Vapor Pressure [5]
(Calculated)

Enthalpy of Vaporization 36.814 kJ/mol (Calculated) [5]

Experimental Protocols for Physical Property
Determination

The following are detailed methodologies for the experimental determination of the key physical
properties of liquid compounds like (1,1-Difluoroethyl)benzene.

Determination of Boiling Point

The boiling point is a fundamental physical property that can be determined with high accuracy
using the capillary method in a Thiele tube.[6]

Apparatus and Chemicals:

e Thiele tube

Thermometer (-10 to 200 °C)

Capillary tubes (sealed at one end)

Small test tube (e.g., sodium fusion tube)

Heating mantle or Bunsen burner
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Liquid paraffin or silicone oil
(1,1-Difluoroethyl)benzene sample

Stand and clamps

Procedure:

Fill the Thiele tube with liquid paraffin to a level just above the side arm.
Fill the small test tube with approximately 2-3 mL of (1,1-Difluoroethyl)benzene.
Place a capillary tube, with its sealed end up, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band or thread, ensuring the sample
is level with the thermometer bulb.

Immerse the thermometer and the attached test tube in the Thiele tube, making sure the
heating oil is not in direct contact with the sample.[6]

Gently heat the side arm of the Thiele tube.[6] Convection currents will ensure uniform
temperature distribution.

As the temperature approaches the boiling point, a stream of bubbles will emerge from the
open end of the capillary tube.

Continue gentle heating until a rapid and continuous stream of bubbles is observed.
Turn off the heat and allow the apparatus to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point of the sample.[6]

Determination of Density

The density of a liquid can be accurately measured using a pycnometer or a specific gravity
bottle.[7]

Apparatus and Chemicals:
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o Pycnometer (specific gravity bottle) of a known volume (e.g., 10 mL)
¢ Analytical balance (readable to £0.0001 g)

o Constant temperature water bath

e (1,1-Difluoroethyl)benzene sample

» Acetone (for cleaning)

o Deionized water

Procedure:

o Clean the pycnometer thoroughly with deionized water and then with acetone, and dry it
completely.

o Determine and record the mass of the empty, dry pychometer.

« Fill the pycnometer with deionized water and place it in a constant temperature water bath
set at a specific temperature (e.g., 20 °C or 25 °C) until it reaches thermal equilibrium.

» Adjust the water level to the calibration mark, ensuring no air bubbles are trapped.
e Dry the outside of the pycnometer and weigh it to determine the mass of the water.
o Empty and dry the pycnometer again.

 Fill the pycnometer with the (1,1-Difluoroethyl)benzene sample and repeat steps 3-5 to
determine the mass of the sample at the same temperature.

o The density of the sample is calculated using the following formula: Density of sample =
(Mass of sample / Mass of water) * Density of water at the measurement temperature

Determination of Refractive Index

The refractive index is a measure of how light propagates through a substance and can be
determined using an Abbe refractometer.[8]
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Apparatus and Chemicals:

Abbe refractometer

Constant temperature water bath
(1,1-Difluoroethyl)benzene sample
Dropper or pipette

Lens cleaning paper

Acetone or ethanol (for cleaning)

Procedure:

Turn on the Abbe refractometer and the attached constant temperature water bath, setting it
to a standard temperature (e.g., 20 °C). Allow the instrument to equilibrate.

Open the prism of the refractometer and clean the surfaces of both the illuminating and
refracting prisms with a soft lens paper moistened with acetone or ethanol. Allow the prisms
to dry completely.

Using a clean dropper, place a few drops of the (1,1-Difluoroethyl)benzene sample onto
the surface of the refracting prism.[8]

Close the prisms firmly.
Adjust the light source and the mirror to obtain the best illumination of the field of view.

Look through the eyepiece and turn the coarse adjustment knob until the light and dark fields
appear.

Turn the fine adjustment knob to bring the dividing line between the light and dark fields into
sharp focus.

If a colored band is visible at the dividing line, turn the chromaticity adjustment knob until the
line is sharp and achromatic.
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o Adjust the fine adjustment knob again to center the sharp dividing line exactly on the
crosshairs in the eyepiece.

¢ Read the refractive index value from the scale.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the determination of the physical
properties of (1,1-Difluoroethyl)benzene.

Workflow for Physical Property Determination of (1,1-Difluoroethyl)benzene
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Caption: Workflow for the determination of physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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